Cas no 902837-18-7 (3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine)

• Product Name: 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine
• CAS No: 902837-18-7
• MF: C₁₀H₁₇N₃O
• MW: 195.261482000351
• MDL: MFCD08061046
• CID: 840928
• PubChem ID: 24208850
• Update Time: 2025-07-02

3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine Chemical and Physical Properties

Names and Identifiers

• 5-(Piperidin-3-yl)-3-propyl-1,2,4-oxadiazole
• 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine
• 3-(3-N-PROPYL-1,2,4-OXADIAZOL-5-YL)PIPERIDINE
• 3-(3-Propyl-1,2,4-oxadiazol-5-yl)piperidine (ACI)
• 902837-18-7
• 5-piperidin-3-yl-3-propyl-1,2,4-oxadiazole
• CLB83718
• AKOS009463142
• L10117
• MFCD08061046
• AS-65937
• CS-0330411
• DTXSID00639915

• MDL： MFCD08061046
• Inchi： 1S/C10H17N3O/c1-2-4-9-12-10(14-13-9)8-5-3-6-11-7-8/h8,11H,2-7H2,1H3
• InChI Key： KKMTUNLAPUDTAC-UHFFFAOYSA-N
• SMILES： N1=C(CCC)N=C(C2CCCNC2)O1

Computed Properties

• Exact Mass: 195.137162174g/mol
• Monoisotopic Mass: 195.137162174g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 14
• Rotatable Bond Count: 3
• Complexity: 177
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.5
• Topological Polar Surface Area: 51Ų

Experimental Properties

• Density: 1.054

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Aralkylamines
• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Amines Aralkylamines

Additional information on 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine

Exploring the Potential of 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine (CAS No. 902837-18-7) in Modern Research

In the ever-evolving landscape of chemical research, 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine (CAS No. 902837-18-7) has emerged as a compound of significant interest. This heterocyclic molecule, featuring a 1,2,4-oxadiazole ring linked to a piperidine scaffold, offers unique structural properties that make it a valuable candidate for various applications. Researchers are increasingly focusing on its potential in drug discovery, material science, and biochemical studies, driven by its versatile reactivity and stability.

The compound's CAS No. 902837-18-7 is a critical identifier for scientists and manufacturers, ensuring precise communication in global research. Its oxadiazole-piperidine hybrid structure has sparked curiosity in the scientific community, particularly for its role in modulating biological targets. Recent studies highlight its relevance in neurological research, where its lipophilic properties and hydrogen-bonding capabilities may influence receptor interactions. This aligns with trending searches like "oxadiazole derivatives in CNS disorders" and "piperidine-based drug design," reflecting growing public and academic interest.

From a synthetic chemistry perspective, 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine exemplifies the convergence of medicinal chemistry and green synthesis. Its preparation often involves microwave-assisted reactions or catalytic cyclization, topics frequently queried in AI-driven literature searches. The compound's propyl side chain further enhances its adaptability, enabling modifications for structure-activity relationship (SAR) studies. Such features resonate with current discussions on "sustainable chemical synthesis" and "fragment-based drug discovery."

Beyond pharmaceuticals, this compound's thermal stability and electronic properties invite exploration in organic electronics. Searches for "oxadiazoles in OLEDs" or "nitrogen-rich heterocycles for energy storage" underscore its multidisciplinary appeal. Researchers are also investigating its potential as a ligand in catalysis, leveraging the piperidine nitrogen for metal coordination—a hot topic in catalysis forums and nanotechnology blogs.

Quality control and analytical characterization of CAS No. 902837-18-7 rely on advanced techniques like HPLC-MS and NMR spectroscopy, addressing common queries about "purity assessment of heterocycles." Regulatory compliance and batch-to-batch consistency remain priorities, echoing industry demands for reproducible synthetic protocols. The compound's logP value and solubility profile are frequently analyzed, catering to searches on "ADME prediction tools."

In conclusion, 3-(3-propyl-1,2,4-oxadiazol-5-yl)piperidine represents a nexus of innovation across multiple domains. Its CAS No. 902837-18-7 serves as a gateway to deeper exploration, whether in high-throughput screening or functional material design. As AI-powered platforms and open-access databases democratize chemical knowledge, this compound's trajectory will likely intersect with emerging trends like "AI-aided molecular optimization" and "precision chemistry," solidifying its place in modern scientific discourse.